molecular formula C11H17N3S B12500655 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione

4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione

Cat. No.: B12500655
M. Wt: 223.34 g/mol
InChI Key: KJJQFJCLZZULMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,5-Dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione is a heterocyclic compound featuring a pyrimidine-2(1H)-thione core substituted at the 4-position with a 3,5-dimethylpiperidin-1-yl group. This structural motif is of interest in medicinal chemistry due to its similarity to dihydropyrimidinone (DHPM) derivatives, which exhibit diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects .

Properties

Molecular Formula

C11H17N3S

Molecular Weight

223.34 g/mol

IUPAC Name

6-(3,5-dimethylpiperidin-1-yl)-1H-pyrimidine-2-thione

InChI

InChI=1S/C11H17N3S/c1-8-5-9(2)7-14(6-8)10-3-4-12-11(15)13-10/h3-4,8-9H,5-7H2,1-2H3,(H,12,13,15)

InChI Key

KJJQFJCLZZULMT-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CN(C1)C2=CC=NC(=S)N2)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione typically involves the reaction of 3,5-dimethylpiperidine with a pyrimidine derivative under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to deprotonate the piperidine, followed by nucleophilic substitution with a halogenated pyrimidine compound. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(3,5-Dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reduction reactions can convert the thione group to a thiol or a sulfide using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at room temperature.

    Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous ether or tetrahydrofuran under inert atmosphere.

    Substitution: Sodium hydride, potassium carbonate; reactions are conducted in aprotic solvents like DMF or DMSO at elevated temperatures.

Major Products Formed

    Oxidation: Sulfoxides, sulfones

    Reduction: Thiols, sulfides

    Substitution: Various substituted pyrimidine derivatives

Scientific Research Applications

4-(3,5-Dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione has several applications in scientific research:

Mechanism of Action

The mechanism of action of 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione involves its interaction with specific molecular targets. In medicinal chemistry, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The compound’s thione group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition of enzyme activity or alteration of receptor function .

Comparison with Similar Compounds

Structural Analogues from Heterocyclic Chemistry

Key Compounds (from ):

4-(4-Chlorophenyl)-3-ethyl-4-hydroxy-3,4-dihydropyrido[3,4-d]pyrimidine-2(1H)-thione (2e)

  • Substituents: 4-Chlorophenyl, ethyl, hydroxyl.
  • Physicochemical Data:
  • Melting Point: 140–141°C (decomposition).
  • Solubility: Hexafluoroethane/tetrahydrofuran.
  • Spectral Data: IR shows C=S stretch at ~1200 cm⁻¹; NMR confirms dihydropyridine and thione moieties .

4-Hydroxy-4-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrido[3,4-d]pyrimidine-2(1H)-thione (2f)

  • Substituents: 4-Methoxyphenyl, methyl, hydroxyl.
  • Physicochemical Data:
  • Melting Point: 192–194°C (decomposition).
  • Solubility: Hexafluoroethane/chloroform.
  • Key Difference: Methoxy group enhances solubility in polar solvents compared to 2e .

4-Hydroxy-4-(4-methoxyphenyl)-3-[(4-methoxyphenyl)methyl]-3,4-dihydropyrido[3,4-d]pyrimidine-2(1H)-thione (2g)

  • Substituents: Bulky bis(4-methoxyphenyl) groups.
  • Physicochemical Data:
  • Melting Point: 232–234°C.
  • Observation: Increased steric hindrance correlates with higher thermal stability .
Comparison with Target Compound :
  • Solubility : Piperidine’s basic nitrogen may enhance aqueous solubility relative to chlorophenyl/methoxyphenyl analogues.

Dihydropyrimidinone (DHPM) Derivatives with Pharmacological Relevance

Monastrol and Analogues (from ):

  • Monastrol : 4-(3-Hydroxyphenyl)-3,4-dihydropyrimidine-2(1H)-thione.
    • Activity: Inhibits Eg5 kinesin (IC₅₀ = 14 µM) .
  • Enastron/Dimethylenastron: Cyclohexanone-substituted DHPMs. Activity: 10–100x more potent than monastrol due to enhanced hydrophobic interactions .
Comparison with Target Compound :
  • Structural Divergence: The target compound lacks the 5-acyl/cyclohexanone groups critical for Eg5 inhibition in enastron derivatives.

Case Study: Dimroth Rearrangement (from ):

  • Unexpected Product: Reaction of 2-isothiocyanatobenzonitrile with cyclohexylamine yielded 3-cyclohexyl-3,4-dihydro-4-iminoquinazoline instead of the expected 4-cyclohexylaminoquinazoline-2(1H)-thione due to a Dimroth rearrangement .
  • Key Insight : Steric and electronic effects of substituents (e.g., cyclohexyl vs. smaller amines) dictate reaction pathways.
Implications for Target Compound :
  • The 3,5-dimethylpiperidine group’s steric bulk may influence regioselectivity in synthetic reactions, necessitating optimized conditions.

Biological Activity

4-(3,5-Dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to compile and analyze the available research findings related to the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and comparative studies with similar compounds.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a thione group and a 3,5-dimethylpiperidine moiety. Its structural features are crucial for its interaction with biological targets.

PropertyValue
Molecular FormulaC₁₁H₁₄N₂S
Molecular Weight218.31 g/mol
LogP2.53
Hydrogen Bond Donors1
Hydrogen Bond Acceptors2

The biological activity of 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in key metabolic pathways. Preliminary studies suggest that the compound may act as an inhibitor of specific enzymes, potentially influencing pathways related to cell proliferation and apoptosis.

Inhibition Studies

Research has indicated that this compound exhibits inhibitory activity against certain enzyme targets, which could be linked to its structural characteristics. For example, docking studies have shown favorable interactions with active sites of enzymes like dihydrofolate reductase (DHFR), which is crucial in folate metabolism and has implications in cancer therapy .

Antiparasitic Activity

Recent investigations have highlighted the antiparasitic properties of compounds structurally similar to 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione. For instance, derivatives have demonstrated significant activity against Plasmodium falciparum, the causative agent of malaria, showing IC50 values in the low micromolar range . This suggests potential for further development as antimalarial agents.

Anticancer Potential

The compound's mechanism may also extend to anticancer activity. In vitro studies have indicated that related pyrimidine derivatives can inhibit tumor cell growth by inducing apoptosis through caspase activation . The presence of the piperidine moiety may enhance cellular uptake and bioavailability, contributing to its efficacy.

Case Studies

Case Study 1: Antiparasitic Evaluation
A series of pyrimidine derivatives were synthesized and evaluated for their inhibitory effects on PfDHFR. Among them, compounds featuring a piperidine ring showed promising results with low nanomolar IC50 values against both wild-type and mutant strains .

Case Study 2: Anticancer Activity
In a study assessing the cytotoxic effects on human cancer cell lines, several analogues demonstrated significant growth inhibition. The mechanism was linked to cell cycle arrest and induction of apoptosis via mitochondrial pathways .

Comparative Analysis

When compared with other similar compounds such as pyrimidine-2-thiones and piperidine derivatives, 4-(3,5-dimethylpiperidin-1-yl)pyrimidine-2(1H)-thione exhibits unique pharmacological profiles that warrant further exploration.

CompoundIC50 (µM)Mechanism of Action
4-(3,5-Dimethylpiperidin-1-yl)pyrimidine-2(1H)-thioneLow micromolar rangeDHFR inhibition
Pyrimidine derivative AModerate micromolar rangeApoptosis induction
Piperidine derivative BHigh micromolar rangeCell cycle arrest

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.